![molecular formula C19H16N2O6 B1235680 (5Z)-5-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione](/img/structure/B1235680.png)
(5Z)-5-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione
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Overview
Description
5-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione is a member of phenols and a member of methoxybenzenes.
Scientific Research Applications
1. Chemical Reactions and Synthesis
(5Z)-5-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione is involved in various chemical reactions and synthesis processes. For example, it has been used in the Claisen rearrangement of isomers derived from D-glucose, serving as a substrate for transformations with triethyl orthoacetate (Tadano, Minami, & Ogawa, 1990). Furthermore, it is instrumental in the synthesis of chromene derivatives with potential as anticancer drug leads (Rubim de Santana et al., 2020).
2. Molecular Modeling and Docking Studies
This compound has been the focus of molecular modeling and docking studies, particularly for its potential in drug development. These studies involve determining the three-dimensional structures and precise chemical shift assignments through Nuclear Magnetic Resonance (NMR) techniques (Rubim de Santana et al., 2020).
3. Synthesis of Schiff Base Ligands
Another application is in the synthesis of Schiff base ligands, particularly in the formation of iron(III) complexes. These complexes are synthesized and characterized through various analytical techniques like IR and UV-VIS spectroscopy (Pogány et al., 2017).
4. Antimicrobial and Antioxidant Properties
In addition to its role in synthetic chemistry, this compound has been evaluated for its antimicrobial and antioxidant properties. This involves studying its interactions with bacterial enzymes and its efficacy in inhibiting bacterial and fungal growth, as well as its ability to scavenge free radicals (Karanth et al., 2018).
properties
Product Name |
(5Z)-5-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione |
---|---|
Molecular Formula |
C19H16N2O6 |
Molecular Weight |
368.3 g/mol |
IUPAC Name |
(5Z)-5-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione |
InChI |
InChI=1S/C19H16N2O6/c1-26-14-9-11(10-15(27-2)16(14)22)8-13-17(23)20-19(25)21(18(13)24)12-6-4-3-5-7-12/h3-10,22H,1-2H3,(H,20,23,25)/b13-8- |
InChI Key |
ICEFRACOOZHSPS-JYRVWZFOSA-N |
Isomeric SMILES |
COC1=CC(=CC(=C1O)OC)/C=C\2/C(=O)NC(=O)N(C2=O)C3=CC=CC=C3 |
SMILES |
COC1=CC(=CC(=C1O)OC)C=C2C(=O)NC(=O)N(C2=O)C3=CC=CC=C3 |
Canonical SMILES |
COC1=CC(=CC(=C1O)OC)C=C2C(=O)NC(=O)N(C2=O)C3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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